Cas no 4602-45-3 (1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester)

1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester structure
4602-45-3 structure
Product Name:1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester
CAS No:4602-45-3
MF:C12H12N2O3S
MW:264.300281524658
CID:333843
PubChem ID:241417
Update Time:2025-04-19

1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester
    • ethyl 5-(phenoxymethyl)thiadiazole-4-carboxylate
    • 4-Aethoxycarbonyl-5-phenoxymethyl-1.2.3-thiadiazol
    • 5-phenoxymethyl-[1,2,3]thiadiazole-4-carboxylic acid ethyl ester
    • AC1L67BH
    • AC1Q64NJ
    • AG-J-24739
    • AR-1I9353
    • CTK4I9089
    • ethyl 5-(phenoxymethyl)-1,2,3-thiadiazole-4-carboxylate
    • NSC48748
    • 4602-45-3
    • NSC-48748
    • DTXSID60287057
    • Inchi: 1S/C12H12N2O3S/c1-2-16-12(15)11-10(18-14-13-11)8-17-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
    • InChI Key: JZCYMKZKWZIZNF-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)N=N1)COC1C=CC=CC=1

Computed Properties

  • Exact Mass: 264.05696
  • Monoisotopic Mass: 264.056863
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.6
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.292
  • Boiling Point: 411.6°Cat760mmHg
  • Flash Point: 202.7°C
  • Refractive Index: 1.583
  • PSA: 61.31
  • LogP: 2.29380
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